Cas no 2228876-94-4 (5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole)

• Product Name: 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole
• CAS No: 2228876-94-4
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 6502915
• PubChem ID: 165644457
• Update Time: 2025-05-21

5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole
• 2228876-94-4
• EN300-1926997

• Inchi： 1S/C9H15BrN2/c1-7-5-8(12(4)11-7)9(2,3)6-10/h5H,6H2,1-4H3
• InChI Key： PXLJSBIWZZBTHS-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 230.04186g/mol
• Monoisotopic Mass: 230.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole

Comprehensive Overview of 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole (CAS No. 2228876-94-4)

The compound 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole (CAS No. 2228876-94-4) is a brominated pyrazole derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique molecular structure, featuring a 1,3-dimethyl-1H-pyrazole core and a bromo-2-methylpropan-2-yl substituent, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemical development, and material science.

One of the key reasons for the growing interest in 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole is its versatility as a building block. The presence of the bromine atom allows for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions. This adaptability is crucial in modern synthetic chemistry, where the demand for customizable intermediates is higher than ever. Additionally, the pyrazole ring is a common motif in bioactive compounds, which further enhances the compound's relevance in medicinal chemistry.

In recent years, the scientific community has been exploring sustainable and efficient synthetic routes for 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole. With the rise of green chemistry and the push for environmentally friendly processes, researchers are investigating catalytic methods and solvent-free reactions to produce this compound with minimal waste. This aligns with the broader trend of reducing the environmental footprint of chemical manufacturing, a topic that resonates strongly with both academia and industry.

Another area of interest is the compound's potential role in the development of novel agrochemicals. As global food demand increases, there is a pressing need for more effective and sustainable crop protection solutions. The structural features of 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole make it a promising candidate for the design of new pesticides or herbicides with improved efficacy and lower toxicity. This application is particularly relevant in the context of climate change, where resilient agricultural practices are essential.

From a commercial perspective, the demand for high-purity chemical intermediates like 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole is on the rise. Pharmaceutical and agrochemical companies are constantly seeking reliable suppliers who can provide consistent quality and scalable production. This has led to increased interest in the compound's synthesis, purification, and characterization, with many researchers publishing detailed protocols to ensure reproducibility.

In summary, 5-(1-bromo-2-methylpropan-2-yl)-1,3-dimethyl-1H-pyrazole (CAS No. 2228876-94-4) is a compound of significant scientific and industrial importance. Its unique structure and reactivity profile make it a valuable tool in synthetic chemistry, while its potential applications in drug discovery and agrochemical development highlight its broader relevance. As research continues to uncover new uses for this molecule, its role in advancing science and technology is likely to expand even further.